CID 154724805
Description
For example:
- Structural identification: A compound’s CID links to its 2D/3D structure, IUPAC name, and SMILES notation in PubChem .
- Analytical characterization: Techniques like GC-MS, LC-ESI-MS, and collision-induced dissociation (CID) in mass spectrometry are used to verify molecular weight, fragmentation patterns, and purity .
Properties
Molecular Formula |
C42H42EuF21O6 |
|---|---|
Molecular Weight |
1193.7 g/mol |
InChI |
InChI=1S/3C14H14F7O2.Eu/c3*1-10(2)6-4-5-11(10,3)8(22)7(6)9(23)12(15,16)13(17,18)14(19,20)21;/h3*6H,4-5H2,1-3H3;/q3*-1;+3/t3*6?,11-;/m110./s1 |
InChI Key |
ODBVBAQADHJDQG-KUTNTTMESA-N |
Isomeric SMILES |
C[C@]12CCC(C1(C)C)[C-](C2=O)C(=O)C(C(C(F)(F)F)(F)F)(F)F.C[C@]12CCC(C1(C)C)[C-](C2=O)C(=O)C(C(C(F)(F)F)(F)F)(F)F.C[C@@]12CCC(C1(C)C)[C-](C2=O)C(=O)C(C(C(F)(F)F)(F)F)(F)F.[Eu+3] |
Canonical SMILES |
CC1(C2CCC1(C(=O)[C-]2C(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C.CC1(C2CCC1(C(=O)[C-]2C(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C.CC1(C2CCC1(C(=O)[C-]2C(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C.[Eu+3] |
Origin of Product |
United States |
Preparation Methods
The preparation methods for CID 154724805 involve specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical transformations. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .
Chemical Reactions Analysis
CID 154724805 undergoes several types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group in the molecule with another. Common reagents include halogens or nucleophiles.
Addition: This reaction involves the addition of atoms or groups to a double or triple bond. Common reagents include hydrogen gas or halogens.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
CID 154724805 has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: It is used in biological studies to understand its effects on different biological systems.
Medicine: It has potential therapeutic applications and is studied for its effects on various diseases.
Industry: It is used in the production of various industrial products and materials .
Mechanism of Action
The mechanism of action of CID 154724805 involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways involved depend on the specific application and context .
Comparison with Similar Compounds
Comparison with Similar Compounds
Based on methodologies in the evidence, a comparative analysis would involve:
Structural Similarity
- Functional groups and backbone : Compare core structures (e.g., steroid backbones in CID 6675 vs. CID 439763) .
- Substituents : Differences in side chains or modifications (e.g., sulfation or hydroxylation) influence bioavailability and target binding .
Physicochemical Properties
| Property | CID 154724805* | CID 6675 (Taurocholic Acid) | CID 439763 (Taurolithocholic Acid) |
|---|---|---|---|
| Molecular Weight | - | 515.7 g/mol | 482.7 g/mol |
| LogP (Lipophilicity) | - | 1.2 | 3.5 |
| Solubility | - | Water-soluble | Poor water solubility |
| Key Functional Groups | - | Taurine conjugate, hydroxyl | Taurine conjugate, methyl |
*Data for this compound is unavailable in the provided evidence.
Analytical Performance
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